Cas no 71411-88-6 (2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-
• CAS No: 71411-88-6
• MF: C₁₆H₁₃NO₉S₃
• MW: 459.470721006393
• CID: 576388
• PubChem ID: 3018114
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-amino-4-[(phenylsulfonyl)oxy]-
• 3-amino-4-(benzenesulfonyloxy)naphthalene-2,7-disulfonic acid
• 3-amino-4-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonic acid
• 3-Amino-4-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonic acid
• 3-amino-4-[(phenylsulfonyl)oxy]naphthalene-2,7-disulfonic acid
• 3-AMINO-4-[(BENZENESULFONYL)OXY]NAPHTHALENE-2,7-DISULFONIC ACID
• 71411-88-6
• DTXSID30991755
• NS00062048
• EINECS 275-394-2

• Inchi： 1S/C16H13NO9S3/c17-15-14(28(21,22)23)9-10-8-12(27(18,19)20)6-7-13(10)16(15)26-29(24,25)11-4-2-1-3-5-11/h1-9H,17H2,(H,18,19,20)(H,21,22,23)
• InChI Key： YNDVNOWHNUUFEB-UHFFFAOYSA-N
• SMILES： S(C1C=C2C=C(C=CC2=C(C=1N)OS(C1C=CC=CC=1)(=O)=O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 458.97529
• Monoisotopic Mass: 458.975243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Density: 1.733
• Refractive Index: 1.712
• PSA: 178.13